Cas no 2680830-11-7 (1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid)

• Product Name: 1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid
• CAS No: 2680830-11-7
• MF: C₉H₁₄ClNO₃
• MW: 219.665361881256
• CID: 6441379
• PubChem ID: 165917562
• Update Time: 2025-05-19

1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273891
• 2680830-11-7
• 1-acetyl-4-(chloromethyl)piperidine-4-carboxylic acid
• 1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid

• Inchi： 1S/C9H14ClNO3/c1-7(12)11-4-2-9(6-10,3-5-11)8(13)14/h2-6H2,1H3,(H,13,14)
• InChI Key： LUUGZFNOOBNZDI-UHFFFAOYSA-N
• SMILES： ClCC1(C(=O)O)CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 219.0662210g/mol
• Monoisotopic Mass: 219.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid

Professional Introduction to 1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic Acid (CAS No. 2680830-11-7)

1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid, with the CAS number 2680830-11-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The presence of both an acetyl group and a chloromethyl substituent in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and medicinal research.

The molecular structure of 1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid consists of a piperidine ring substituted at the 1-position with an acetyl group and at the 4-position with a chloromethyl group. This arrangement contributes to its reactivity, making it a versatile building block for the synthesis of more complex molecules. The acetyl group can participate in various chemical reactions, including condensation reactions, while the chloromethyl group is particularly useful in nucleophilic substitution reactions, allowing for further functionalization.

In recent years, there has been growing interest in the development of novel piperidine derivatives due to their potential pharmacological applications. Piperidine derivatives have been explored as intermediates in the synthesis of drugs targeting various diseases, including neurological disorders, infectious diseases, and cancer. The specific arrangement of functional groups in 1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid makes it a promising candidate for further investigation in this context.

One of the most notable applications of this compound is in the synthesis of bioactive molecules that interact with biological targets such as enzymes and receptors. For instance, studies have shown that piperidine-based compounds can modulate the activity of enzymes involved in signal transduction pathways, which are critical for cellular communication and regulation. The acetyl group in 1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid can be used to introduce additional functionality or to enhance binding affinity to biological targets.

The chloromethyl group provides another point of modification, allowing chemists to explore different chemical modifications and derivatizations. This flexibility is particularly valuable in drug discovery pipelines, where the ability to fine-tune molecular properties is essential for achieving optimal pharmacological activity. Researchers have utilized this compound to develop novel inhibitors and activators of various therapeutic relevance.

Recent advancements in computational chemistry have also contributed to the understanding of how 1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid interacts with biological systems. Molecular modeling techniques have been employed to predict binding affinities and identify potential lead compounds for further optimization. These computational approaches complement traditional experimental methods and have accelerated the drug discovery process.

In addition to its role as an intermediate in drug synthesis, 1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid has been investigated for its potential applications in materials science. Piperidine derivatives are known to exhibit interesting physicochemical properties, making them suitable for use in various material formulations. For example, they can be incorporated into polymers or coatings to enhance their functionality or stability.

The synthesis of 1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, aligning with the growing emphasis on green chemistry principles.

The safety profile of this compound is another important consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to minimize any potential risks associated with its use. Industrial and laboratory settings where this compound is utilized should adhere to established safety protocols to ensure worker protection.

The future prospects for 1-Acetyl-4-(chloromethyl)piperidine-4-carboxylic acid are promising, given its versatility and potential applications across multiple fields. Ongoing research continues to uncover new ways this compound can be utilized, from developing novel therapeutics to advancing materials science innovations. As our understanding of its properties and reactivity grows, so too will its significance in scientific and industrial applications.